Cas no 1234893-12-9 (N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide)

• Product Name: N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide
• CAS No: 1234893-12-9
• MF: C₂₅H₂₅FN₂O₂
• MW: 404.476609945297
• CID: 5939524
• PubChem ID: 49693302
• Update Time: 2025-10-29

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide
• N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-2-naphthalen-1-ylacetamide
• N-{[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}-2-(naphthalen-1-yl)acetamide
• F5033-8016
• 1234893-12-9
• SR-01000920194-1
• AKOS024492651
• N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide
• SR-01000920194
• VU0631821-1

• Inchi： 1S/C25H25FN2O2/c26-23-11-4-3-10-22(23)25(30)28-14-12-18(13-15-28)17-27-24(29)16-20-8-5-7-19-6-1-2-9-21(19)20/h1-11,18H,12-17H2,(H,27,29)
• InChI Key： JUPRGPLAKWDMTR-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(=O)C2=CC=CC=C2F)CC1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 404.19000621g/mol
• Monoisotopic Mass: 404.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide

Recent Advances in the Study of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide (CAS: 1234893-12-9)

The compound N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide (CAS: 1234893-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a fluorobenzoyl group and a naphthalene moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, particularly those involved in neurological disorders. Preliminary results suggest that this molecule exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in pain perception and inflammation. These findings highlight the compound's potential as a lead candidate for the development of novel analgesics and anti-inflammatory agents.

In vitro and in vivo studies have further explored the pharmacological effects of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide. Animal models of chronic pain and inflammation have demonstrated that the compound significantly reduces pain sensitivity and inflammatory markers at relatively low doses. Moreover, pharmacokinetic analyses have revealed favorable absorption and distribution profiles, with minimal off-target effects. These results underscore the compound's therapeutic potential and warrant further investigation into its safety and efficacy in clinical settings.

Another area of interest is the compound's potential application in oncology. Recent research has indicated that N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide may exhibit antiproliferative effects against certain cancer cell lines. Mechanistic studies suggest that the compound induces apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. While these findings are preliminary, they open new avenues for the development of targeted cancer therapies based on this chemical scaffold.

Despite these promising results, several challenges remain to be addressed. For instance, the compound's metabolic stability and potential drug-drug interactions require further characterization. Additionally, the synthesis of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide involves multiple steps, which may limit its scalability for large-scale production. Future research should focus on optimizing the synthetic route and conducting comprehensive toxicological assessments to facilitate its transition from the laboratory to clinical trials.

In conclusion, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-(naphthalen-1-yl)acetamide (CAS: 1234893-12-9) represents a promising candidate for the treatment of pain, inflammation, and potentially cancer. Its unique chemical structure and demonstrated pharmacological effects make it a valuable subject of ongoing research. Continued efforts to elucidate its mechanisms of action and optimize its therapeutic profile will be critical in realizing its full potential in the field of medicinal chemistry.